Cas no 111789-90-3 (6-(4-amino-3-nitrophenyl)-5-methyl-2,3,4,5-tetrahydropyridazin-3-one)

6-(4-amino-3-nitrophenyl)-5-methyl-2,3,4,5-tetrahydropyridazin-3-one structure
111789-90-3 structure
Product Name:6-(4-amino-3-nitrophenyl)-5-methyl-2,3,4,5-tetrahydropyridazin-3-one
CAS No:111789-90-3
MF:C11H12N4O3
MW:248.237981796265
CID:1090234
PubChem ID:3111187
Update Time:2025-09-25

6-(4-amino-3-nitrophenyl)-5-methyl-2,3,4,5-tetrahydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Amino-3-nitrophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one
    • 3-(4-amino-3-nitrophenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one
    • 3(2H)-Pyridazinone, 6-(4-amino-3-nitrophenyl)-4,5-dihydro-5-methyl-
    • 6-(4-Amino-3-nitro-phenyl)-5-methyl-4,5-dihydro-2H-pyridazin-3-one
    • AC1MJEL1
    • ACMC-20met2
    • F1638-0036
    • Probes2_000454
    • SureCN5332160
    • 6-(4-amino-3-nitrophenyl)-5-methyl-2,3,4,5-tetrahydropyridazin-3-one
    • HMS2550C21
    • CHEMBL1546066
    • QABZKECKKQKKQZ-UHFFFAOYSA-N
    • Cambridge id 5144062
    • cid_3111187
    • AKOS016875173
    • DB-084396
    • REGID_for_CID_3111187
    • 111789-90-3
    • SR-01000705765
    • 3-(4-azanyl-3-nitro-phenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one
    • BDBM97081
    • AB00074401-01
    • CBDivE_003028
    • AKOS000522828
    • MLS000569138
    • PiMobendan N-2
    • DTXSID50389357
    • SCHEMBL5332160
    • 3-(4-amino-3-nitro-phenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one
    • SR-01000705765-2
    • CS-0283165
    • SMR000175388
    • STK975968
    • Z56763685
    • MDL: MFCD00547128
    • Inchi: 1S/C11H12N4O3/c1-6-4-10(16)13-14-11(6)7-2-3-8(12)9(5-7)15(17)18/h2-3,5-6H,4,12H2,1H3,(H,13,16)
    • InChI Key: QABZKECKKQKKQZ-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)C(C2C=CC(=C(C=2)[N+](=O)[O-])N)=NN1

Computed Properties

  • Exact Mass: 248.09094026g/mol
  • Monoisotopic Mass: 248.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 113Ų

6-(4-amino-3-nitrophenyl)-5-methyl-2,3,4,5-tetrahydropyridazin-3-one Pricemore >>

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